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Compound of Interest

Compound Name: Glyoxal trimer dihydrate

Cat. No.: B1329646 Get Quote

Abstract: This technical guide provides a detailed overview of the spectroscopic

characterization of glyoxal trimer dihydrate (CAS 4405-13-4), with a specific focus on Nuclear

Magnetic Resonance (NMR) and Infrared (IR) spectroscopy. It is intended for researchers,

scientists, and professionals in drug development and materials science who utilize glyoxal-

based compounds. This document outlines the key spectral features, presents available data in

a structured format, and offers detailed experimental protocols for acquiring high-quality

spectroscopic data. Visualizations of the molecular structure and analytical workflows are

provided to facilitate a deeper understanding.

Introduction
Glyoxal, the simplest dialdehyde, readily undergoes self-polymerization in the presence of

water to form various hydrated oligomers. Among these, the most stable crystalline form is

glyoxal trimer dihydrate, a white powder with the chemical structure 2,3,4a,6,7,8a-hexahydro-

[1][2]dioxino[2,3-b][1][2]dioxine-2,3,6,7-tetrol.[1] This compound serves as a stable, solid

source of glyoxal and is utilized as a crosslinking agent in the synthesis of polymers and

hydrogels for applications ranging from drug delivery to industrial coatings.[1]

Accurate structural elucidation and quality control of glyoxal trimer dihydrate are paramount

for its effective application. NMR and IR spectroscopy are powerful, non-destructive techniques

essential for confirming its complex cyclic structure and identifying functional groups. This

guide synthesizes the available spectroscopic information and provides standardized protocols

for its characterization.
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Molecular Structure
The complex trimeric structure of glyoxal in its hydrated form is crucial to its properties. The

diagram below illustrates the intricate arrangement of dioxane rings and hydroxyl groups.
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Spectroscopic Analysis Workflow

Glyoxal Trimer
Dihydrate Sample

Prepare NMR Sample
(Dissolve in DMSO-d6)

Prepare IR Sample
(ATR Method)

Acquire 1H & 13C Spectra
(FT-NMR)

Process NMR Data
(FT, Phasing, Baseline)

NMR Data Analysis
(Peak Assignment, Integration)

Acquire IR Spectrum
(FTIR-ATR)

Process IR Data
(Background Subtraction)

IR Data Analysis
(Peak Identification)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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